Cas no 105467-92-3 (2-hydroxy-6-octyl-1,3,6,2-dioxazaborocane)

• Product name: 2-hydroxy-6-octyl-1,3,6,2-dioxazaborocane
• CAS No: 105467-92-3
• MF: C₁₂H₂₆BNO₃
• MW: 243.150743961334
• CID: 1154412
• PubChem ID: 14367510

2-hydroxy-6-octyl-1,3,6,2-dioxazaborocane Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-6-octyl-1,3,6,2-dioxazaborocane
• 105467-92-3
• 6-OCTYL-1,3,6,2-DIOXAZABOROCAN-2-OL
• DTXSID00559482

• Inchi： InChI=1S/C12H26BNO3/c1-2-3-4-5-6-7-8-14-9-11-16-13(15)17-12-10-14/h15H,2-12H2,1H3
• InChI Key： ATYXDUUNUUKDNJ-UHFFFAOYSA-N
• SMILES： B1(OCCN(CCO1)CCCCCCCC)O

Computed Properties

• Exact Mass: 243.2005739g/mol
• Monoisotopic Mass: 243.2005739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.9Ų